Cas no 941967-04-0 (2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 941967-04-0
• MF: C₁₉H₁₇N₃O₅S₂
• MW: 431.48538184166
• CID: 2193158
• Update Time: 2025-06-03

2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, n-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(phenylsulfonyl)amino]-
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(phenylsulfonamido)thiazole-5-carboxamide
• 2-(Benzenesulfonamido)-N-(1,3-benzodioxol-5-ylmethyl)-4-methyl-1,3-thiazole-5-carboxamide
• 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C19H17N3O5S2/c1-12-17(18(23)20-10-13-7-8-15-16(9-13)27-11-26-15)28-19(21-12)22-29(24,25)14-5-3-2-4-6-14/h2-9H,10-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： FLCTVRUVLRDLRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(C)=C(C(NCC2=CC=C3C(=C2)OCO3)=O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Topological Polar Surface Area: 143

Additional information on 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide

Recent Advances in the Study of 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide (CAS: 941967-04-0)

The compound 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide (CAS: 941967-04-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the benzodioxole and thiazole moieties contribute to its high binding affinity towards target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the compound's interaction with key biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with disease progression. For instance, experiments conducted on human cell lines have shown significant inhibition of pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory conditions. Additionally, preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the full potential of 941967-04-0 in clinical settings.

In conclusion, 2-benzenesulfonamido-N-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-1,3-thiazole-5-carboxamide represents a valuable scaffold for the development of novel therapeutics. Ongoing research is expected to provide deeper insights into its mechanism of action and expand its applications in treating a broader range of diseases. The compound's unique chemical structure and biological activity make it a focal point for future investigations in the field of medicinal chemistry.